Phosphorus vacancy-engineered Ce-doped CoP nanosheets for the electrocatalytic oxidation of 5-hydroxymethylfurfural†

Chemical Communications Pub Date: 2022-06-24 DOI: 10.1039/D2CC02451A

Abstract

The electrooxidation of 5-hydroxymethylfurfural (HMF) to 2,5-furanedioic acid (FDCA) has received increasing attention. To achieve satisfactory electrooxidation of HMF, the development of an efficient electrocatalyst is particularly critical. Herein, porous Ce–CoP nanosheets integrating Ce doping and P vacancies are designed through a deep eutectic solvent approach, and they allow the excellent electrocatalytic oxidation of HMF to FDCA in 1 M KOH electrolyte with 100% HMF conversion, 98% FDCA yield, and a faradaic efficiency of 96.4% at low potential.

Graphical abstract: Phosphorus vacancy-engineered Ce-doped CoP nanosheets for the electrocatalytic oxidation of 5-hydroxymethylfurfural
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